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Compound of Interest

Compound Name: Guanidine, benzylamino-

Cat. No.: B15472400

Disclaimer: A specific Safety Data Sheet (SDS) for Guanidine, benzylamino- (also known as
N-(Phenylmethyl)guanidine) was not readily available. The following guidance is based on
safety information for structurally similar compounds, particularly N-benzyl-N-methylguanidine
and the well-documented Guanidine hydrochloride, as well as general best practices for
handling research chemicals with limited safety data. It is imperative to treat Guanidine,
benzylamino- as a potentially hazardous substance and to conduct a thorough risk
assessment before beginning any work.

This document provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals handling Guanidine, benzylamino-. The
procedural guidance herein is intended to directly answer specific operational questions and
build trust by providing value beyond the product itself.

Personal Protective Equipment (PPE)

When handling Guanidine, benzylamino-, a comprehensive PPE strategy is crucial to
minimize exposure and ensure personal safety. The following table summarizes the
recommended PPE, and the subsequent sections provide more detailed operational and
disposal plans.
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Protection Type Recommended PPE Specification

Goggles should be tightly
fitting and conform to EN 166
) Safety Goggles and Face (EV) or NIOSH (US)
Eye and Face Protection ) )
Shield standards. A face shield should
be worn over goggles when

there is a splash hazard.[1]

Nitrile rubber gloves (minimum
0.11mm thickness) are
recommended. Inspect gloves
) ] ] before each use and dispose
Hand Protection Chemical-resistant Gloves )

of them properly after handling
the chemical.[2] For extended
contact, consider double-

gloving.

A flame-retardant lab coat
should be worn. For larger
quantities or when there is a
] Laboratory Coat and risk of significant exposure, a
Body Protection ) ] ) ) ]
Protective Clothing chemical-resistant suit that
protects against chemical

splashes and dust is advised.

[2]

If engineering controls are
insufficient to maintain
exposure below acceptable
levels, or if dust is generated,
a NIOSH-approved respirator
should be used.[3] For high

concentrations, a full-face

Respiratory Protection Respirator

respirator or a positive-
pressure supplied-air respirator

may be necessary.[3]
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Quantitative Hazard Data (Based on Guanidine
Derivatives)

Due to the lack of specific toxicological data for Guanidine, benzylamino-, the following table
presents data for related guanidine compounds to provide an indication of potential hazards.

Compound Toxicity Data Source
Guanidine hydrochloride LD50 Oral (Rat): 475 mg/kg [3]
o ] LD50 Dermal (Rabbit): 2000

Guanidine hydrochloride [3]

mg/kg
. o LD50 Oral (Rat): 350-460

N,N'-Diphenylguanidine [4]
mg/kg

Polyhexamethylene guanidine
LD50 Oral (Rat): 600 mg/kg [5]

(PHMG)

Note: This data is for related compounds and should be used for estimation purposes only. A
comprehensive risk assessment is essential.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling Guanidine, benzylamino- is critical to maintaining a safe
laboratory environment.

Preparation and Engineering Controls

» Ventilation: Always handle Guanidine, benzylamino- in a well-ventilated area. A chemical
fume hood is strongly recommended to minimize inhalation exposure.[6]

e Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in good working order.

» Spill Kit: Have a chemical spill kit appropriate for solid reagents readily available.
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Handling the Chemical

e Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[6]

» Personal Hygiene: Do not eat, drink, or smoke in the handling area.[6] Wash hands
thoroughly with soap and water after handling and before leaving the laboratory.[7]

» Clothing: Remove any contaminated clothing immediately and wash it before reuse.[8]

In Case of Exposure

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[6]

» Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If irritation persists, seek medical attention.[6]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[3]

 Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[6]

Disposal Plan

Proper disposal of Guanidine, benzylamino- and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

Waste Characterization

» Guanidine compounds can be toxic to aquatic life.[3] Therefore, Guanidine, benzylamino-
waste should be considered hazardous.

Collection and Storage of Waste

e Solid Waste: Collect solid waste in a clearly labeled, sealed container.

o Contaminated Materials: Used PPE and any materials used for spill cleanup should be
collected in a designated, sealed waste container.
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o Storage: Store waste containers in a cool, dry, and well-ventilated area, away from
incompatible materials.

Disposal Procedure

» Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal
regulations.[3] Contact your institution's Environmental Health and Safety (EHS) department
for specific guidance.

» Professional Disposal: It is recommended to use a licensed hazardous waste disposal
company for the final disposal of the chemical waste. Do not dispose of Guanidine,
benzylamino- down the drain or in the regular trash.[9]

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for safely handling Guanidine,
benzylamino- in a laboratory setting.
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Safe Handling Workflow for Guanidine, benzylamino-

Preparation

Conduct Risk Assessment

l

Don Appropriate PPE

l

Prepare Work Area (Fume Hood)

Handling
y

Weigh Chemical

l

Perform Experiment

Cleanup & Disposal / N N
| 4 4 4
Decontaminate Work Area Spill Personal Exposure Fire

:

Segregate & Label Waste

:

Dispose of Waste via EHS

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Guanidine, benzylamino-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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